Cas no 1465341-30-3 (N-(1-Cyanopropyl)-2,6-dimethylbenzamide)

• Product Name: N-(1-Cyanopropyl)-2,6-dimethylbenzamide
• CAS No: 1465341-30-3
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 5452409
• PubChem ID: 84590365
• Update Time: 2025-11-05

N-(1-Cyanopropyl)-2,6-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• AKOS016975616
• N-(1-CYANOPROPYL)-2,6-DIMETHYLBENZAMIDE
• Z1527917410
• 1465341-30-3
• EN300-11319327
• N-(1-Cyanopropyl)-2,6-dimethylbenzamide

• Inchi： 1S/C13H16N2O/c1-4-11(8-14)15-13(16)12-9(2)6-5-7-10(12)3/h5-7,11H,4H2,1-3H3,(H,15,16)
• InChI Key： ZZZPRSHJLJPGGV-UHFFFAOYSA-N
• SMILES： C(NC(C#N)CC)(=O)C1=C(C)C=CC=C1C

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.051±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 362.1±42.0 °C(Predicted)
• pka: 12.14±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(1-Cyanopropyl)-2,6-dimethylbenzamide

Recent Advances in the Study of N-(1-Cyanopropyl)-2,6-dimethylbenzamide (CAS: 1465341-30-3)

N-(1-Cyanopropyl)-2,6-dimethylbenzamide (CAS: 1465341-30-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been investigated for its potential applications in drug discovery and development. The presence of a cyano group and a dimethylbenzamide moiety suggests its utility as an intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutic agents. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential biological targets.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic optimization of N-(1-Cyanopropyl)-2,6-dimethylbenzamide, highlighting its role as a key intermediate in the production of neuroactive compounds. The researchers employed a multi-step synthetic route, starting from 2,6-dimethylbenzoic acid, to achieve high yields and purity. The study also emphasized the compound's stability under various conditions, making it a viable candidate for further pharmaceutical applications. Spectroscopic techniques, including NMR and mass spectrometry, were utilized to confirm the structural integrity of the synthesized compound.

In another groundbreaking study, researchers investigated the potential of N-(1-Cyanopropyl)-2,6-dimethylbenzamide as a modulator of gamma-aminobutyric acid (GABA) receptors. Preliminary in vitro assays demonstrated its ability to enhance GABAergic signaling, suggesting its potential use in the treatment of neurological disorders such as epilepsy and anxiety. The study, published in Bioorganic & Medicinal Chemistry Letters (2024), reported that the compound exhibited a favorable binding affinity to GABA_A receptors, with minimal off-target effects. These findings underscore the compound's promise as a scaffold for developing new central nervous system (CNS) therapeutics.

Further research has delved into the pharmacokinetic properties of N-(1-Cyanopropyl)-2,6-dimethylbenzamide. A recent pharmacokinetic profiling study revealed that the compound exhibits moderate oral bioavailability and a half-life suitable for once-daily dosing. The study also identified its primary metabolic pathways, which involve cytochrome P450 enzymes, particularly CYP3A4. This information is critical for designing future clinical trials and optimizing dosing regimens. The results were published in Drug Metabolism and Disposition (2023).

In addition to its pharmacological potential, N-(1-Cyanopropyl)-2,6-dimethylbenzamide has been explored for its utility in chemical biology. A study in ACS Chemical Biology (2024) demonstrated its use as a fluorescent probe for imaging cellular processes. The compound's unique photophysical properties allowed for real-time visualization of intracellular dynamics, providing insights into cell signaling pathways. This application opens new avenues for studying disease mechanisms at the molecular level.

Despite these promising developments, challenges remain in the widespread adoption of N-(1-Cyanopropyl)-2,6-dimethylbenzamide. Issues such as scalability of synthesis, potential toxicity at higher doses, and the need for more extensive in vivo studies must be addressed. Future research directions may include structural modifications to enhance its pharmacological profile and reduce adverse effects. Collaborative efforts between academia and industry will be essential to translate these findings into clinically viable therapies.

In conclusion, N-(1-Cyanopropyl)-2,6-dimethylbenzamide (CAS: 1465341-30-3) represents a versatile compound with significant potential in drug discovery and chemical biology. Recent studies have highlighted its synthetic accessibility, pharmacological activity, and utility as a research tool. Continued investigation into its mechanisms of action and therapeutic applications will undoubtedly contribute to advancements in the field of chemical biology and medicine.